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Compound of Interest

Compound Name: 3,5-Dinitrotoluene

Cat. No.: B012062

Application Notes for 3,5-Dinitrotoluene

Introduction

3,5-Dinitrotoluene (3,5-DNT) is a chemical compound with the formula C7HeN20a. It appears
as a yellow crystalline solid.[1][2] This document provides essential protocols for the safe
handling and storage of 3,5-Dinitrotoluene, intended for researchers, scientists, and drug
development professionals. Strict adherence to these guidelines is crucial to mitigate the risks
associated with this hazardous chemical.

Hazard Summary
3,5-Dinitrotoluene is classified as a hazardous substance with the following primary concerns:

» Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1][3][4]

Carcinogenicity: May cause cancer.[1][4]

Mutagenicity: Suspected of causing genetic defects.[1][3][4]

Reproductive Toxicity: Suspected of damaging fertility.[1]

Organ Damage: May cause damage to organs through prolonged or repeated exposure.[1]

[4]
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e Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[3]
Protocols for Handling and Storage
1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 3,5-Dinitrotoluene. The following
table summarizes the required PPE:

Body Part Protection Specifications

Required when dusts are
generated. Use a
NIOSH/MSHA or European
Standard EN 149 approved
respirator. For any detectable
Respiratory Respirator concentration, a self-contained
breathing apparatus (SCBA)
with a full facepiece operated
in a pressure-demand or other
positive-pressure mode is
recommended.

Wear appropriate protective
Hands Chemical-resistant gloves gloves to prevent skin

exposure.[5]

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eyes/Face Safety goggles/Face shield OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[5]

Wear appropriate protective
Body Protective clothing clothing to prevent skin

exposure.[5]
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2. Engineering Controls

Proper engineering controls are essential to minimize exposure to 3,5-Dinitrotoluene:

Control Description

Use only outdoors or in a well-ventilated area.[3]
Ventilation [4] Local exhaust ventilation is recommended to

control emissions at the source.

Should be handled in closed systems, if

Containment _
possible.[3]

Eye wash stations and safety showers should

Safety Stations ] ] ] ] )
be readily available in the immediate work area.

3. Handling Procedures

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[3][5]

e Avoid contact with skin and eyes.[4]

¢ Do not breathe dust, fume, gas, mist, vapors, or spray.[3][4]

e Wash hands thoroughly after handling.[3][5]

e Do not eat, drink, or smoke when using this product.[3][5]

e Pregnant or breastfeeding women must not handle this product.[3]
¢ Avoid release to the environment.[3]

4. Storage Protocols

Proper storage of 3,5-Dinitrotoluene is critical to ensure safety and stability:
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Parameter Requirement

Store in the original, tightly closed container.[3]

Container
[6]
i Store in a well-ventilated, dry place.[3] Store
Location
locked up.[3][6]
For solutions, such as 100 pg/mL in
Temperature Methanol:Acetonitrile (50:50), store frozen (<-10
°C).[7]
Store away from incompatible materials such as
Incompatibilities strong oxidizing agents, caustics, and metals

like tin and zinc.[2][3][8]

5. First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure:

Exposure Route First Aid Protocol

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. Call a poison center

or doctor.[3]

) Take off immediately all contaminated clothing.
Skin Contact )
Wash with plenty of water.[3]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[5]

Immediately call a poison center or doctor.

Ingestion ) . .
Rinse mouth. Do NOT induce vomiting.[3][5]

6. Spill and Disposal Procedures

e Spill Response:
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o Keep unnecessary personnel away.

o Wear appropriate protective equipment and clothing during clean-up.
o Avoid inhalation of dust.

o Prevent further leakage or spillage if safe to do so.

o Avoid dispersal of dust in the air.

o For small spills, sweep up or vacuum up spillage and collect in a suitable container for
disposal.

o Clean the surface thoroughly to remove residual contamination.[3]
» Disposal:

o Dispose of contents/container in accordance with local, regional, national, and
international regulations.[3]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 3,5-
Dinitrotoluene.
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Workflow for Safe Handling and Storage of 3,5-Dinitrotoluene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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